2-(2-chlorophenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide

• Molecular Formula: C19H21ClN2O4
• Molecular Weight: 376.8 g/mol
• IUPAC Name: 2-(2-chlorophenoxy)-N-(5-methoxy-2-morpholin-4-ylphenyl)acetamide
• InChI: InChI=1S/C19H21ClN2O4/c1-24-14-6-7-17(22-8-10-25-11-9-22)16(12-14)21-19(23)13-26-18-5-3-2-4-15(18)20/h2-7,12H,8-11,13H2,1H3,(H,21,23)
• InChI Key: GMCAOWWHMIOKBR-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)N2CCOCC2)NC(=O)COC3=CC=CC=C3Cl

Description

2-(2-chlorophenoxy)-N-[5-methoxy-2-(4-morpholinyl)phenyl]acetamide is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is commonly referred to as "CMPDA" and is used in various research studies to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic benefits.

Mechanism of Action

CMPDA exerts its therapeutic effects by inhibiting the activity of various enzymes and signaling pathways such as COX-2, NF-κB, and STAT3. These enzymes and pathways play a crucial role in the development and progression of various diseases.
Biochemical and Physiological Effects:
CMPDA has been shown to exhibit anti-inflammatory, anti-cancer, and neuroprotective effects. It inhibits the production of inflammatory cytokines and chemokines, which are responsible for the development of inflammation and cancer. CMPDA also induces apoptosis in cancer cells and protects neurons from oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

CMPDA has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab, and its purity and potency can be accurately determined. However, CMPDA has certain limitations as well. It is not a natural compound and may not accurately mimic the effects of natural compounds in the body. Additionally, its effects may vary depending on the cell type and experimental conditions.

Future Directions

There are several future directions for the research on CMPDA. Further studies are needed to investigate its potential therapeutic applications in various diseases such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. Additionally, the development of more potent and selective analogs of CMPDA may lead to the discovery of new therapeutic agents for the treatment of various diseases.

Synthesis Methods

The synthesis of CMPDA involves the reaction of 2-chlorophenol with sodium hydroxide to form 2-chlorophenoxide. This is followed by the reaction of 2-chlorophenoxide with N-(5-methoxy-2-phenyl)phenylacetamide in the presence of morpholine to yield CMPDA.

Scientific Research Applications

CMPDA has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. Studies have shown that CMPDA exhibits anti-inflammatory and anti-cancer properties by inhibiting the activity of certain enzymes and signaling pathways.